1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine
Overview
Description
1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazol-4-amine, also known as TFEA, is an organic compound with a wide range of applications in industry and science. This compound has been used in the synthesis of various drugs and materials, as well as in research applications. TFEA has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine has been used in scientific research applications as a reagent for peptide synthesis, as a ligand for metal complexes, and as a catalyst for organic reactions. It has also been used to study the structure-activity relationships of drugs, as well as to study the interaction of drugs with their targets.
Mechanism of Action
1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine acts as an inhibitor of enzymes involved in the synthesis of proteins and nucleic acids. It has been shown to inhibit the enzyme thymidylate synthase, which is involved in the synthesis of thymidine, an important component of DNA. This compound also inhibits the enzyme dihydrofolate reductase, which is involved in the synthesis of tetrahydrofolate, an important component of RNA.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as to inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory, anti-viral, and anti-oxidant properties. In addition, this compound has been shown to inhibit the release of histamine, which can cause allergic reactions.
Advantages and Limitations for Lab Experiments
1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is also relatively non-toxic. However, it has some limitations as well. This compound is not very soluble in water, and it can be difficult to purify. In addition, it can be difficult to quantify its effects in biological systems.
Future Directions
There are several possible future directions for the use of 1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine. It could be used to develop new drugs or materials, or to study the structure-activity relationships of existing drugs. In addition, it could be used to study the interaction of drugs with their targets, or to study the biochemical and physiological effects of drugs. Finally, it could be used to develop new methods for synthesizing peptides or other molecules.
Synthesis Methods
1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine can be synthesized by the reaction of 1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole and an amine. This reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a solvent. The reaction is generally carried out at room temperature and can be completed in a few hours. The yield of the reaction is typically between 50-70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine involves the reaction of 2,2,2-trifluoroethyl azide with propargylamine in the presence of a copper catalyst to form the desired product.", "Starting Materials": [ "2,2,2-trifluoroethyl azide", "propargylamine", "copper catalyst" ], "Reaction": [ "Add 2,2,2-trifluoroethyl azide to a reaction flask", "Add propargylamine to the reaction flask", "Add a copper catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C", "Stir the reaction mixture for 24-48 hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1443285-68-4 |
Molecular Formula |
C4H5F3N4 |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
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